Cas no 2229081-45-0 (O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229081-45-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5870668
• PubChem ID: 165699487
• Update Time: 2025-06-08

O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine
• O-{[1-(1-methyl-1H-imidazol-5-yl)cyclopropyl]methyl}hydroxylamine
• 2229081-45-0
• EN300-1757307

• Inchi： 1S/C8H13N3O/c1-11-6-10-4-7(11)8(2-3-8)5-12-9/h4,6H,2-3,5,9H2,1H3
• InChI Key： LQAJKYPXTLFEBI-UHFFFAOYSA-N
• SMILES： O(CC1(C2=CN=CN2C)CC1)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 53.1Ų

Additional information on O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229081-45-0)

In the rapidly evolving field of medicinal chemistry and drug discovery, O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine (CAS No. 2229081-45-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclopropyl structural motifs, is being explored for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its role as a hydroxylamine derivative, which may offer novel mechanisms of action in targeting specific biological pathways.

The compound's chemical structure features a 1-methyl-1H-imidazol-5-yl group attached to a cyclopropylmethyl scaffold, further functionalized with a hydroxylamine moiety. This combination of heterocyclic and small-ring systems is often associated with enhanced bioavailability and target selectivity, making it a valuable scaffold in modern drug design. Recent studies have highlighted its potential in addressing oxidative stress-related conditions and inflammatory pathways, topics that are currently trending in biomedical research.

From a synthetic chemistry perspective, CAS No. 2229081-45-0 presents interesting challenges and opportunities. The imidazole ring is known for its versatility in forming hydrogen bonds, while the cyclopropyl group can impart conformational rigidity to the molecule. These features are frequently discussed in forums focusing on structure-activity relationships (SAR) and fragment-based drug discovery, which are hot topics among pharmaceutical scientists.

In the context of current research trends, this compound aligns with the growing interest in small molecule modulators of protein-protein interactions. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly relevant to discussions about molecular recognition and allosteric modulation. These concepts are frequently searched in academic databases and represent key areas of innovation in drug development.

The pharmacokinetic properties of O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine are another area of active investigation. Researchers are particularly interested in how the cyclopropylmethyl moiety might influence the compound's metabolic stability and membrane permeability. These factors are crucial for central nervous system (CNS) drug development, a field that continues to attract significant attention from both academia and industry.

From a commercial perspective, the synthesis and application of CAS No. 2229081-45-0 are subjects of growing patent activity. The compound's structural features make it a potential candidate for intellectual property protection in various therapeutic areas. This aligns with current industry trends toward novel chemical entities with differentiated mechanisms of action, particularly in competitive therapeutic spaces.

In analytical chemistry circles, the characterization of O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine presents interesting challenges due to the combination of its polar hydroxylamine group and lipophilic cyclopropyl ring. This dichotomy makes it a compelling case study for modern chromatographic techniques and mass spectrometry methods, topics that are frequently searched by analytical chemists working in pharmaceutical development.

The safety profile and toxicological considerations of this compound are also important areas of discussion. While not classified as hazardous, proper handling of hydroxylamine derivatives always requires appropriate safety measures, a topic that remains perennially relevant in laboratory safety training and chemical hygiene discussions.

Looking to the future, O-{1-(1-methyl-1H-imidazol-5-yl)cyclopropylmethyl}hydroxylamine may find applications beyond its current investigational status. The growing interest in targeted protein degradation and PROTAC technology suggests potential utility for such compounds as warhead components or linker elements in bifunctional molecules, representing one of the most exciting frontiers in contemporary drug discovery.

In conclusion, CAS No. 2229081-45-0 represents an intriguing case study at the intersection of medicinal chemistry, drug discovery, and pharmaceutical development. Its unique structural features and potential biological activities make it a compound worth watching as research in these areas continues to advance. The scientific community's understanding of this molecule will undoubtedly evolve as more data becomes available, potentially opening new avenues for therapeutic intervention.